Cas no 951886-65-0 (Ethyl 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoate)

• Product Name: Ethyl 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoate
• CAS No: 951886-65-0
• MF: C₁₇H₂₃ClO₄
• MW: 326.815124750137
• CID: 4722142
• Update Time: 2025-10-30

Ethyl 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 8-(4-CHLORO-2-METHOXYPHENYL)-8-OXOOCTANOATE
• 7704f
• Ethyl 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoate

• Inchi： 1S/C17H23ClO4/c1-3-22-17(20)9-7-5-4-6-8-15(19)14-11-10-13(18)12-16(14)21-2/h10-12H,3-9H2,1-2H3
• InChI Key： YWFWEANWFJQWPR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C(CCCCCCC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 346
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoate

Comprehensive Overview of Ethyl 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoate (CAS No. 951886-65-0)

Ethyl 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoate (CAS No. 951886-65-0) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique 8-oxooctanoate backbone and substituted phenyl ring, has garnered attention for its potential in drug discovery and material science. The compound's structural features, including the 4-chloro-2-methoxyphenyl moiety, contribute to its reactivity and versatility in synthetic pathways.

In recent years, the demand for high-purity synthetic intermediates like Ethyl 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoate has surged, driven by advancements in precision medicine and green chemistry. Researchers frequently search for "CAS 951886-65-0 solubility" or "synthesis of Ethyl 8-oxooctanoate derivatives," reflecting its relevance in optimizing reaction yields and solvent systems. The compound's lipophilic properties make it particularly valuable in designing bioactive molecules with enhanced membrane permeability.

From a technical perspective, 951886-65-0 exhibits a molecular weight of 312.78 g/mol and a density of approximately 1.15 g/cm³. Its methoxy and chloro functional groups enable selective modifications, a topic often explored in queries like "functionalization of 4-chloro-2-methoxyphenyl compounds." Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with pharmaceutical-grade standards.

Environmental and regulatory considerations are also pivotal. The compound's biodegradability profile and eco-friendly synthesis routes align with the growing emphasis on sustainable chemistry. Industry professionals frequently investigate "CAS 951886-65-0 safety data" or "green alternatives to octanoate esters," underscoring the need for balanced efficacy and environmental impact.

In conclusion, Ethyl 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoate represents a convergence of innovation and practicality. Its applications span from small-molecule therapeutics to advanced material coatings, making it a subject of ongoing research. As synthetic methodologies evolve, this compound is poised to play an increasingly vital role in addressing complex scientific challenges.